Cas no 1119449-99-8 (3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid)
3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
- 2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
- STK503838
- T2137
- [3,4-dimethyl-1-(4-methylphenyl)-6-oxopyrazolo[3,4-b]pyridin-7-yl]acetic acid
- 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid
-
- MDL: MFCD12027151
- Inchi: 1S/C17H17N3O3/c1-10-4-6-13(7-5-10)20-17-16(12(3)18-20)11(2)8-14(21)19(17)9-15(22)23/h4-8H,9H2,1-3H3,(H,22,23)
- InChI Key: HKLAVRMIDPGHCT-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)C2C(C)=NN(C3C=CC(C)=CC=3)C=2N1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 525
- Topological Polar Surface Area: 75.4
3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB405967-500 mg |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 500MG |
€195.40 | 2023-01-15 | ||
| abcr | AB405967-1 g |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB405967-5 g |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 5g |
€656.50 | 2023-04-25 | ||
| Chemenu | CM271729-1g |
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid |
1119449-99-8 | 97% | 1g |
$196 | 2023-02-19 | |
| Chemenu | CM271729-5g |
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid |
1119449-99-8 | 97% | 5g |
$585 | 2023-02-19 | |
| Matrix Scientific | 037666-500mg |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 500mg |
$126.00 | 2023-09-09 | ||
| Chemenu | CM271729-5g |
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid |
1119449-99-8 | 97% | 5g |
$497 | 2021-08-18 | |
| TRC | D020955-250mg |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | D020955-500mg |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | D020955-1000mg |
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid |
1119449-99-8 | 1g |
$ 480.00 | 2022-06-06 |
3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid
3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid
The compound 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid is a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the class of pyrazolo[3,4-b]pyridines, which are known for their diverse pharmacological activities and structural complexity.
Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridin-7-ylacetic acid derivatives in drug discovery. These molecules exhibit remarkable antimicrobial and anticancer properties, making them valuable candidates for the development of novel therapeutic agents. The presence of the 6-oxo group in the structure contributes to its potent biological activity, while the 3,4-Dimethyl substituents enhance its stability and pharmacokinetic profile.
The 1-(4-methylphenyl) substitution introduces additional aromaticity and electronic effects, which influence the compound's interactions with biomolecular targets. This structural feature is crucial for optimizing bioavailability and target specificity, two critical factors in modern drug design.
Research into 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid has been particularly focused on its anticancer activity. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve modulation of cellular signaling pathways and induction of apoptosis, which are key strategies in cancer treatment.
Furthermore, this compound has shown promising results in antimicrobial applications, particularly against multidrug-resistant bacteria. Its unique structure allows for strong bacterial membrane interaction, leading to enhanced efficacy compared to existing antibiotics. This makes it a potential candidate for addressing the growing problem of antibiotic resistance.
Recent advancements in drug delivery systems have also been explored for this compound. By incorporating it into nanoparticle-based formulations, researchers aim to improve its solubility, stability, and targeted delivery to specific tissues or cells. Such approaches are expected to minimize off-target effects and enhance therapeutic outcomes.
The synthesis of 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid has been optimized to achieve high yields and purity. Novel synthetic methodologies, including catalytic asymmetric synthesis, have been employed to streamline the production process. These innovations not only reduce costs but also contribute to the sustainability of drug manufacturing.
In conclusion, 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid represents a cutting-edge advancement in the field of biopharmaceuticals. Its unique structural features, combined with its potent biological activities, position it as a leading candidate for the development of next-generation drugs. Ongoing research and collaboration between academia and industry will further unlock its full potential in addressing some of the most challenging diseases facing humanity today.
1119449-99-8 (3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)